Cas no 1421584-40-8 (4-{4-2-(4-ethylphenoxy)ethanesulfonylpiperazin-1-yl}-6-methylpyrimidine)

• Product Name: 4-{4-2-(4-ethylphenoxy)ethanesulfonylpiperazin-1-yl}-6-methylpyrimidine
• CAS No: 1421584-40-8
• MF: C₁₉H₂₆N₄O₃S
• MW: 390.499742984772
• CID: 6222125
• PubChem ID: 71795122
• Update Time: 2025-10-21

4-{4-2-(4-ethylphenoxy)ethanesulfonylpiperazin-1-yl}-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-{4-2-(4-ethylphenoxy)ethanesulfonylpiperazin-1-yl}-6-methylpyrimidine
• AKOS024545865
• 4-{4-[2-(4-ethylphenoxy)ethanesulfonyl]piperazin-1-yl}-6-methylpyrimidine
• 1421584-40-8
• 4-(4-((2-(4-ethylphenoxy)ethyl)sulfonyl)piperazin-1-yl)-6-methylpyrimidine
• F6257-6318
• 4-[4-[2-(4-ethylphenoxy)ethylsulfonyl]piperazin-1-yl]-6-methylpyrimidine
• VU0542014-1

• Inchi： 1S/C19H26N4O3S/c1-3-17-4-6-18(7-5-17)26-12-13-27(24,25)23-10-8-22(9-11-23)19-14-16(2)20-15-21-19/h4-7,14-15H,3,8-13H2,1-2H3
• InChI Key： JPAIZWIYJABCJE-UHFFFAOYSA-N
• SMILES： S(CCOC1C=CC(CC)=CC=1)(N1CCN(C2C=C(C)N=CN=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 390.17256188g/mol
• Monoisotopic Mass: 390.17256188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84Ų

Additional information on 4-{4-2-(4-ethylphenoxy)ethanesulfonylpiperazin-1-yl}-6-methylpyrimidine

Chemical Compound CAS No. 1421584-40-8: 4-{4-[2-(4-Ethylphenoxy)ethanesulfonyl]piperazin-1-yl}-6-methylpyrimidine

The compound with CAS No. 1421584-40-8, named 4-{4-[2-(4-Ethylphenoxy)ethanesulfonyl]piperazin-1-yl}-6-methylpyrimidine, is a highly specialized organic molecule with significant potential in the field of drug discovery and development. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in medicinal chemistry.

The structure of this compound is characterized by a pyrimidine ring system substituted at the 6-position with a methyl group and at the 4-position with a piperazine moiety. The piperazine ring is further substituted with a sulfonyl group attached to an ethoxyphenyl chain, specifically a 2-(4-Ethylphenoxy)ethane sulfonamide group. This intricate structure suggests that the compound may exhibit unique pharmacological properties, particularly in terms of its ability to interact with specific biological targets.

Recent studies have highlighted the importance of pyrimidine derivatives in targeting various disease states, including cancer, inflammation, and neurological disorders. The presence of the piperazine moiety in this compound adds to its potential as a modulator of protein-protein interactions or as a kinase inhibitor. Piperazine rings are often used in drug design due to their ability to form hydrogen bonds and their flexibility, which can enhance binding affinity to target proteins.

The sulfonyl group attached to the piperazine ring is another key feature of this compound. Sulfonyl groups are commonly used in medicinal chemistry to improve drug-like properties such as solubility and metabolic stability. Additionally, the ethoxyphenyl chain introduces hydrophobicity into the molecule, which can enhance its ability to penetrate cellular membranes and reach intracellular targets.

In terms of synthesis, this compound likely involves a multi-step process that includes coupling reactions, sulfonation, and cyclization steps. The synthesis pathway would need to carefully control stereochemistry and regioselectivity to ensure the formation of the desired product. Researchers may employ techniques such as microwave-assisted synthesis or catalytic methods to optimize reaction conditions and improve yields.

From a pharmacological perspective, this compound's structure suggests potential applications in oncology. Pyrimidine derivatives have been extensively studied for their antitumor activities, often acting as inhibitors of key enzymes or signaling pathways involved in cancer progression. The methyl substitution on the pyrimidine ring may further enhance its selectivity for specific targets.

Moreover, the presence of the ethoxyphenyl group could contribute to the compound's ability to modulate receptor activity or influence cellular signaling pathways. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of such molecules to various targets, facilitating early-stage drug design efforts.

In conclusion, CAS No. 1421584-40-8 represents a promising candidate for further exploration in drug discovery programs. Its unique structural features and potential biological activities make it an interesting subject for both academic research and industrial development efforts.